Cas no 1426958-91-9 (Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)-)

• Product Name: Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)-
• CAS No: 1426958-91-9
• CID: 5559100
• Update Time: 2025-10-30

Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)-

• Inchi： 1S/C10H13BF3.K/c1-8(2)6-9-4-3-5-10(7-9)11(12,13)14;/h3-5,7-8H,6H2,1-2H3;/q-1;+1
• InChI Key： JWFFSLVBHMWSGJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C[C-]([B+3]([F-])([F-])[F-])=C1)C(C)C.[K+]

Additional information on Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)-

Research Brief on Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)- (CAS: 1426958-91-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in boron-containing compounds due to their unique properties and potential therapeutic applications. Among these, Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)- (CAS: 1426958-91-9) has emerged as a compound of significant interest. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery and development.

The compound, with its distinctive borate and trifluoromethylphenyl moieties, has been investigated for its ability to act as a versatile building block in medicinal chemistry. Recent studies have explored its role in the development of novel enzyme inhibitors, particularly targeting proteases and kinases, which are critical in various disease pathways. The potassium salt form of this borate derivative enhances its solubility and stability, making it a promising candidate for further pharmacological evaluation.

One of the key findings from recent research is the compound's potential in modulating inflammatory responses. In vitro studies have demonstrated its ability to inhibit specific pro-inflammatory cytokines, suggesting its utility in the treatment of chronic inflammatory diseases. Additionally, its unique electronic properties, conferred by the trifluoromethyl group, have been leveraged in the design of new imaging agents for positron emission tomography (PET), highlighting its multifunctional applications.

Further investigations into the pharmacokinetics and toxicity profile of Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)- are underway. Preliminary data indicate favorable bioavailability and low cytotoxicity, which are encouraging for its progression into preclinical trials. Researchers are also exploring its potential as a boron carrier for boron neutron capture therapy (BNCT), a targeted radiation therapy for cancer.

In conclusion, Borate(1-), trifluoro[3-(2-methylpropyl)phenyl]-, potassium (1:1), (T-4)- (CAS: 1426958-91-9) represents a promising compound with diverse applications in medicinal chemistry and drug development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. This brief underscores the importance of continued exploration of boron-containing compounds in addressing unmet medical needs.